Cas no 317830-89-0 (4-bromo-2-(1-piperidinyl)Pyrimidine)

• Product Name: 4-bromo-2-(1-piperidinyl)Pyrimidine
• CAS No: 317830-89-0
• MF: C₉H₁₂BrN₃
• MW: 242.11568069458
• CID: 2821833
• Update Time: 2025-05-21

4-bromo-2-(1-piperidinyl)Pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1-piperidinyl)Pyrimidine
• 4-Bromo-2-(piperidin-1-yl)pyrimidine

• Inchi： 1S/C9H12BrN3/c10-8-4-5-11-9(12-8)13-6-2-1-3-7-13/h4-5H,1-3,6-7H2
• InChI Key： VVOLUXHAQXXLDT-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=CC(Br)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-bromo-2-(1-piperidinyl)Pyrimidine

Comprehensive Overview of 4-bromo-2-(1-piperidinyl)Pyrimidine (CAS No. 317830-89-0): Properties, Applications, and Industry Insights

4-bromo-2-(1-piperidinyl)Pyrimidine (CAS No. 317830-89-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This brominated pyrimidine derivative combines a piperidine moiety with a pyrimidine ring, making it a versatile intermediate for synthesizing biologically active molecules. Researchers and manufacturers increasingly seek this compound for its role in developing kinase inhibitors, antiviral agents, and crop protection chemicals, aligning with current trends in precision medicine and sustainable agriculture.

The molecular structure of 4-bromo-2-(1-piperidinyl)Pyrimidine features a halogen-substituted pyrimidine core, which enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are critical in modern drug discovery, particularly for creating targeted cancer therapies—a hot topic in 2024 as personalized medicine gains traction. The compound’s CAS No. 317830-89-0 serves as a unique identifier in regulatory documentation and patent filings, ensuring traceability in supply chains.

In pharmaceutical applications, 4-bromo-2-(1-piperidinyl)Pyrimidine acts as a precursor for JAK/STAT pathway inhibitors, which are under investigation for autoimmune diseases like rheumatoid arthritis. This aligns with growing consumer interest in immune-modulating drugs, frequently searched in medical forums. Additionally, its agrochemical potential lies in formulating next-generation fungicides, addressing global concerns about food security and pesticide resistance—a trending topic in agricultural biotechnology.

From a synthetic chemistry perspective, the compound’s bromine atom offers a strategic handle for further functionalization, enabling the creation of structure-activity relationship (SAR) libraries. This property is invaluable for medicinal chemists optimizing drug candidates, especially in fragment-based drug design—a technique widely discussed in recent ACS and RSC publications. Its piperidine substitution also improves membrane permeability, a key factor in central nervous system (CNS) drug development.

Quality control of CAS No. 317830-89-0 involves rigorous HPLC and GC-MS analysis to ensure ≥98% purity, meeting the stringent requirements of Good Manufacturing Practice (GMP) facilities. Storage recommendations typically include amber glass containers under inert gas to preserve stability, reflecting best practices for air-sensitive organobromine compounds. These protocols resonate with laboratory professionals searching for compound handling guidelines on platforms like ScienceDirect.

Market analysts note rising demand for 4-bromo-2-(1-piperidinyl)Pyrimidine in Asia-Pacific contract research organizations (CROs), driven by increased outsourcing of small-molecule drug discovery. This trend correlates with Google Ads data showing spikes in searches for custom synthesis services and building block suppliers. Environmental considerations also shape its applications, as the compound’s derivatives appear in green chemistry initiatives to reduce synthetic steps—a priority for ESG-focused manufacturers.

In conclusion, 4-bromo-2-(1-piperidinyl)Pyrimidine (CAS No. 317830-89-0) represents a critical tool for researchers addressing contemporary challenges in healthcare and agriculture. Its multifaceted utility—from enabling high-throughput screening to facilitating catalyst-free reactions—positions it at the forefront of industrial and academic innovation. As the scientific community prioritizes molecular diversity and process efficiency, this compound will likely remain a staple in cutting-edge chemical development pipelines.